Cas no 94108-45-9 (3-Pyrrolidinecarboxylicacid, 1-(13-docosen-1-yl)-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-(13-docosen-1-yl)-5-oxo-
• CAS No: 94108-45-9
• MF: C₂₇H₄₉NO₃
• MW: 435.682868719101
• CID: 813121
• PubChem ID: 6366428
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-(13-docosen-1-yl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(13-docosen-1-yl)-5-oxo-
• 1-(docos-13-enyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-docos-13-enyl-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid,1-(13-docosen-1-yl)-5-oxo
• 94108-45-9
• EINECS 302-385-3
• 1-(DOCOS-13-EN-1-YL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID

• Inchi： 1S/C27H49NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28-24-25(27(30)31)23-26(28)29/h9-10,25H,2-8,11-24H2,1H3,(H,30,31)/b10-9+
• InChI Key： CDCVCKDFKJKQJN-MDZDMXLPSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCCCCCCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 435.37100
• Monoisotopic Mass: 435.371244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 21
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 9

Experimental Properties

• Density: 0.968
• Boiling Point: 576.7°Cat760mmHg
• Flash Point: 302.6°C
• Refractive Index: 1.491
• PSA: 57.61000
• LogP: 7.45530